![molecular formula C13H14O5 B4079853 4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone](/img/structure/B4079853.png)
4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone
Overview
Description
4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone, also known as DBHF, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DBHF is a furanone derivative that is synthesized through a specific method and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by interacting with specific cellular receptors. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have antibacterial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound also exhibits a range of biochemical and physiological effects, making it a versatile tool for research. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects. In addition, this compound may not be suitable for all types of experiments and may require additional optimization for specific applications.
Future Directions
There are several future directions for the use of 4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone in scientific research. One potential application is in the development of new anti-inflammatory drugs. This compound has been shown to inhibit the activity of COX-2, which is a target for many anti-inflammatory drugs. This compound may also have potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells. Further research is needed to fully understand the potential applications of this compound in these and other fields of research.
Scientific Research Applications
4-(2,5-dimethoxybenzoyl)dihydro-2(3H)-furanone has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been used as a precursor for the synthesis of other compounds with potential medicinal properties.
properties
IUPAC Name |
4-(2,5-dimethoxybenzoyl)oxolan-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O5/c1-16-9-3-4-11(17-2)10(6-9)13(15)8-5-12(14)18-7-8/h3-4,6,8H,5,7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFPRGAOUMCDPCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)C2CC(=O)OC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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